2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide

• Molecular Formula: C21H19ClN2O4
• Molecular Weight: 398.8 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-[1,3-dioxo-2-(oxolan-2-ylmethyl)isoindol-5-yl]acetamide
• InChI: InChI=1S/C21H19ClN2O4/c22-14-5-3-13(4-6-14)10-19(25)23-15-7-8-17-18(11-15)21(27)24(20(17)26)12-16-2-1-9-28-16/h3-8,11,16H,1-2,9-10,12H2,(H,23,25)
• InChI Key: GWKJOPYCLYMMTB-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CN2C(=O)C3=C(C2=O)C=C(C=C3)NC(=O)CC4=CC=C(C=C4)Cl

Description

2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide, also known as Compound X, is a synthetic compound that has been studied for its potential use in scientific research. This compound has shown promise in various areas of research, including cancer treatment, neuroscience, and drug discovery.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X is not fully understood, but it is believed to work by inhibiting certain enzymes and modulating the activity of certain receptors in the body. This leads to a variety of biochemical and physiological effects, which are discussed in more detail below.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X has been shown to have a variety of biochemical and physiological effects, including:
1. Inhibition of cancer cell growth: 2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer drugs.
2. Modulation of neurotransmitter receptors: 2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X has been shown to modulate the activity of certain neurotransmitter receptors, making it a potential candidate for the development of new drugs for neurological disorders.
3. Anti-inflammatory effects: 2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X has been shown to have anti-inflammatory effects, which could be useful in the treatment of inflammatory disorders.
4. Antioxidant effects: 2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X has been shown to have antioxidant effects, which could be useful in the treatment of various diseases associated with oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X in lab experiments is its potential as a new drug candidate. Its ability to inhibit cancer cell growth and modulate neurotransmitter receptors make it a promising candidate for the development of new drugs for cancer and neurological disorders.
One of the main limitations of using 2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X in lab experiments is its complex synthesis method. The multi-step process can be difficult to reproduce, which could limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X, including:
1. Further studies on its mechanism of action: More research is needed to fully understand the mechanism of action of 2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X, which could lead to the development of more effective drugs.
2. Development of new drug candidates: 2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X has shown promise as a new drug candidate for cancer and neurological disorders, and further research could lead to the development of more effective drugs.
3. Studies on its potential use in other areas of research: 2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X has shown potential in various areas of research, including drug discovery and anti-inflammatory therapy, and further studies could lead to new applications.
4. Optimization of synthesis method: The complex synthesis method of 2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X could be optimized to make it more reproducible and easier to produce on a large scale.

Synthesis Methods

2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X can be synthesized using a multi-step process that involves the reaction of several chemical compounds. The synthesis method involves the use of various reagents and solvents, and the reaction conditions must be carefully controlled to ensure the purity of the final product.

Scientific Research Applications

2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer drugs. In addition, 2-(4-chlorophenyl)-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]acetamide X has also been studied for its potential use in neuroscience research, as it has been shown to modulate the activity of certain neurotransmitter receptors.